
An In-depth Technical Guide to 1-Menthene

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 1-Menthene

Cat. No.: B224986 Get Quote

This technical guide provides a comprehensive overview of 1-Menthene, including its chemical

identity, physicochemical properties, synthesis, and relevant experimental protocols. This

document is intended for researchers, scientists, and professionals in the field of drug

development and chemical synthesis.

Core Chemical Identifiers
1-Menthene is a monoterpene hydrocarbon with several isomers depending on the position of

the double bond and the stereochemistry of the substituents. The most common isomers are p-

menth-1-ene and o-menth-1-ene.
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Identifier Value

IUPAC Name
1-methyl-4-(1-methylethyl)cyclohex-1-ene (for p-

menth-1-ene)[1][2]

1-methyl-2-(propan-2-yl)cyclohexene (for o-

menth-1-ene)[3]

CAS Number 5502-88-5 (for p-menth-1-ene)[1][2]

1195-31-9 (for (+)-p-Menth-1-ene)[4][5]

11028-39-0 (general for 1-menthene)[6][7]

Molecular Formula C10H18[2][3][7]

Molecular Weight 138.25 g/mol [3][5][7]

Synonyms
Carvomenthene, 1-p-Menthene, 1-Methyl-4-

isopropylcyclohexene[2]

Physicochemical Properties
The following table summarizes the key physicochemical properties of p-menth-1-ene.

Property Value Reference

Appearance Colorless mobile liquid

Odor
Hydrocarbon-like, similar to p-

Cymene
[5]

Density 0.823 g/mL at 20 °C [5][7]

Boiling Point 174.5 - 177 °C [1][5]

Flash Point 44.8 °C [7]

Refractive Index 1.458 at 20 °C [7]

Vapor Pressure 1.8 mmHg at 25 °C [7]

Solubility
Insoluble in water; soluble in

alcohol and miscible with oils
[1][5]
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Synthesis of 1-Menthene
Several synthetic routes to 1-Menthene have been established, often starting from readily

available natural products like menthol or limonene.

Dehydration of Menthol
A common laboratory and industrial method for the synthesis of menthene isomers is the acid-

catalyzed dehydration of menthol. The reaction with 2% sulfuric acid typically yields 3-

menthene as the major product, but other isomers can be formed.[8]

Catalytic Hydrogenation of Limonene
(+)-1-Menthene can be synthesized via the selective catalytic reduction of (+)-Limonene using

a Raney-Nickel (Ra-Ni) catalyst.[9] This reaction is a key step in some synthetic pathways to

(-)-menthol.

(+)-Limonene

(+)-1-Menthene

Ra-Ni Catalyst

Epoxidation & Hydrolysis

(+)-1-hydroxyneocarvomenthol

Click to download full resolution via product page

Caption: Synthesis of (+)-1-hydroxyneocarvomenthol from (+)-Limonene.
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Experimental Protocols
Synthesis of 1-p-menthene-8-thiol
While a detailed protocol for the synthesis of 1-menthene itself is not readily available in the

provided search results, a procedure for a derivative, 1-p-menthene-8-thiol, is described. This

multi-step synthesis provides insight into the manipulation of the menthene scaffold. The final

step of this synthesis is detailed below.[10]

Reduction of the Precursor to 1-p-menthene-8-thiol

Reaction Setup: A suspension of 72 mg (1.9 mmol) of lithium aluminum hydride (LiAlH4) in 3

ml of tetrahydrofuran (THF) is brought to a boil with stirring under a nitrogen atmosphere.

Addition of Precursor: A solution of 0.637 g (3.8 mmol) of the precursor compound in 12 ml of

THF is added to the boiling LiAlH4 suspension.

Reflux: The reaction mixture is refluxed for an additional hour.

Quenching: The mixture is cooled to 0°C, and the excess LiAlH4 is decomposed by the

careful addition of water.

Extraction: The resulting mixture is extracted three times with diethyl ether.

Washing and Drying: The combined organic phases are washed three times with water,

dried, and the solvent is evaporated.

Purification: Fractional distillation of the crude residue yields 0.450 g (69% yield) of 1-p-

menthene-8-thiol with a boiling point of 40°C at 0.133 Pa.[10]
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Caption: Experimental workflow for the synthesis of 1-p-menthene-8-thiol.
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Applications in Drug Development and Green
Chemistry
While 1-menthene itself is not a widely used active pharmaceutical ingredient (API), its

derivatives and related compounds are significant in the pharmaceutical industry. For instance,

menthol, which can be synthesized from 1-menthene, has various medical applications.[8]

The synthesis of complex pharmaceutical intermediates and APIs often involves multi-step

processes where the principles of green chemistry are increasingly important.[11][12] The use

of catalytic hydrogenation, as seen in the synthesis of 1-menthene from limonene, is an

example of a green chemistry approach that avoids stoichiometric reagents. The

pharmaceutical industry is actively seeking to replace hazardous solvents and improve the

overall environmental footprint of drug manufacturing.[12] The synthesis of menthol and its

precursors, including 1-menthene, is a field where green chemistry principles have been

successfully applied, for example, in the development of asymmetric syntheses to produce

specific enantiomers.[8]

Safety and Toxicology
1-Menthene is a flammable liquid and vapor.[13] It may be fatal if swallowed and enters the

airways.[13] It can also cause an allergic skin reaction.[13] Toxicity data indicates it is

moderately toxic by the intraperitoneal route and mildly toxic by ingestion. When heated to

decomposition, it emits acrid smoke and irritating fumes.[6] It is also considered toxic to aquatic

life with long-lasting effects.[13] Proper safety precautions, including the use of personal

protective equipment and working in a well-ventilated area, should be observed when handling

this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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